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Compound of Interest

Compound Name: 2-Bromo-6-methyl-4-nitroanisole

CAS No.: 1345471-89-7

Cat. No.: B594439

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 2-Bromo-6-methyl-4-nitroanisole. The information is intended to

support research and development activities in the fields of medicinal chemistry, organic

synthesis, and materials science.

Chemical Properties
2-Bromo-6-methyl-4-nitroanisole is a substituted aromatic compound with the molecular

formula C₈H₈BrNO₃.[1] Its chemical structure consists of an anisole ring substituted with a

bromine atom, a methyl group, and a nitro group at positions 2, 6, and 4, respectively.

Table 1: Physicochemical Properties of 2-Bromo-6-methyl-4-nitroanisole
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Property Value Source

Molecular Formula C₈H₈BrNO₃ [1]

Molecular Weight 246.06 g/mol [1]

CAS Number 1345471-89-7 [1]

XLogP3 2.8 [1]

Exact Mass 244.96876 g/mol [1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not readily available in the searched literature. The provided data is based on computational

predictions.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-6-methyl-4-
nitroanisole was not found in the available literature, a plausible synthetic route can be

proposed based on established organic chemistry principles and synthesis of analogous

compounds. A potential retrosynthetic analysis suggests that the target molecule could be

prepared from a more readily available starting material like 2-methyl-4-nitroanisole or 2-

bromo-6-methylanisole.

Proposed Synthetic Pathway:
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Retrosynthetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

